![molecular formula C14H12BrNO3S B8441237 Ethyl 8-bromo-4,5-dihydrobenzo[2,3]oxepino[4,5-D]thiazole-2-carboxylate](/img/structure/B8441237.png)
Ethyl 8-bromo-4,5-dihydrobenzo[2,3]oxepino[4,5-D]thiazole-2-carboxylate
Cat. No. B8441237
M. Wt: 354.22 g/mol
InChI Key: FKXJWSUTNRSLGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[c:6]1[s:7][c:8]2[c:14]([n:15]1)-[c:13]1[c:12]([cH:19][c:18]([Br:20])[cH:17][cH:16]1)[O:11][CH2:10][CH2:9]2.[CH2:26]1[O:27][CH2:28][CH2:29][CH2:30]1.[CH3:21][OH:22].[Na+:25].[OH-:24].[OH2:23]>>[O:3]=[C:4]([OH:5])[c:6]1[s:7][c:8]2[c:14]([n:15]1)-[c:13]1[c:12]([cH:19][c:18]([Br:20])[cH:17][cH:16]1)[O:11][CH2:10][CH2:9]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1nc2c(s1)CCOc1cc(Br)ccc1-2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1nc2c(s1)CCOc1cc(Br)ccc1-2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
